Cas no 363610-34-8 (Oxyphyllenone A)

• Product Name: Oxyphyllenone A
• CAS No: 363610-34-8
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 921273
• PubChem ID: 10262534
• Update Time: 2025-07-28

Oxyphyllenone A Chemical and Physical Properties

Names and Identifiers

• Oxyphyllenone A
• (4aR,7R,8R)-4,4a,5,6,7,8-Hexahydro-7,8-dihydroxy-4a,8-dimethyl-2(3H)-naphthalenone
• [ "" ]
• (4AR,7R,8R)-7,8-DIHYDROXY-4A,8-DIMETHYL-4,5,6,7-TETRAHYDRO-3H-NAPHTHALEN-2-ONE
• CS-0159186
• AKOS032962799
• 363610-34-8
• HY-N9297
• CHEMBL71537
• 2(3H)-Naphthalenone, 4,4a,5,6,7,8-hexahydro-7,8-dihydroxy-4a,8-dimethyl-, (4aR,7R,8R)- (9CI)
• DA-56523

• Inchi： 1S/C12H18O3/c1-11-5-3-8(13)7-9(11)12(2,15)10(14)4-6-11/h7,10,14-15H,3-6H2,1-2H3/t10-,11+,12-/m1/s1
• InChI Key： ORLGUEREMYIFNG-GRYCIOLGSA-N
• SMILES： O[C@@]1(C)[C@@H](CC[C@]2(C)CCC(C=C21)=O)O

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (18 g/l) (25 º C),

Oxyphyllenone A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones

Additional information on Oxyphyllenone A

Oxyphyllenone A (CAS No. 363610-34-8): A Comprehensive Overview

Oxyphyllenone A (CAS No. 363610-34-8) is a naturally occurring compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound, derived from the plant Oxyphylla sp., belongs to a class of natural products known for their diverse biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.

The chemical structure of Oxyphyllenone A is characterized by a complex polycyclic framework, which includes multiple fused rings and functional groups such as hydroxyl and carbonyl moieties. This intricate structure contributes to its stability and bioavailability, making it an attractive candidate for drug development. Recent advances in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled detailed characterization of Oxyphyllenone A, providing valuable insights into its molecular properties.

In the context of medicinal chemistry, Oxyphyllenone A has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the most notable areas of research has been its anti-inflammatory properties. Studies have shown that Oxyphyllenone A can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models. These findings suggest that Oxyphyllenone A may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Oxyphyllenone A has also demonstrated significant antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including cardiovascular disorders and neurodegenerative conditions. Research has shown that Oxyphyllenone A can scavenge free radicals and reduce oxidative damage to cellular components, thereby protecting cells from oxidative stress-induced injury. This property makes it a promising candidate for the development of novel antioxidant therapies.

In addition to its anti-inflammatory and antioxidant properties, Oxyphyllenone A has shown promise in cancer research. Several studies have reported that Oxyphyllenone A can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which Oxyphyllenone A exerts its anti-cancer effects is not yet fully understood, but it is believed to involve the modulation of signaling pathways involved in cell proliferation and survival. These findings highlight the potential of Oxyphyllenone A as a lead compound for the development of new cancer therapeutics.

The pharmacokinetic properties of Oxyphyllenone A have also been investigated to assess its suitability for clinical applications. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma half-life and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, Oxyphyllenone A (CAS No. 363610-34-8) is a promising natural product with a wide range of biological activities. Its unique chemical structure and diverse therapeutic potential make it an important focus of ongoing research in medicinal chemistry and pharmacology. As more studies are conducted to further elucidate its mechanisms of action and optimize its therapeutic applications, it is likely that Oxyphyllenone A will continue to play a significant role in the development of new treatments for various diseases.